Cas no 13924-28-2 ([1,1'-Biphenyl]-4-amine,N-(phenylmethylene)-)

• Product Name: [1,1'-Biphenyl]-4-amine,N-(phenylmethylene)-
• CAS No: 13924-28-2
• MF: C₁₉H₁₅N
• MW: 257.329104661942
• CID: 234246
• PubChem ID: 292639
• Update Time: 2025-04-19

[1,1'-Biphenyl]-4-amine,N-(phenylmethylene)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-amine,N-(phenylmethylene)-
• 1-(benzylideneamino)guanidine
• 2-(phenylmethylene)hydrazinecarboximidamide
• 4-Benzylidenamino-diphenyl
• 4-Phenyl-N-benzyliden-anilin
• AC1L2ORY
• AG-B-80445
• benzylideneaminoguanidine
• benzylidene-biphenyl-4-yl-amine
• CTK2H0475
• CTK7D2140
• HMS2475C08
• N-Amidino-N'-benzyliden-hydrazin
• N-Benzyliden-4-phenylanilin
• N-Benzyliden-4-phenyl-anilin
• N-benzylidene-4-phenylaniline
• NCIOpen2_003203
• N-styrylbenzenamine
• SureCN914606
• SureCN914608
• SCHEMBL5442784
• n-benzylidene-4-biphenylamine
• Z203055016
• AKOS001278919
• N-[(E)-phenylmethylidene][1,1'-biphenyl]-4-amine
• SCHEMBL2592404
• NSC158546
• NSC-158546
• N-Benzylidene-[1,1'-biphenyl]-4-amine
• 13924-28-2
• AKOS030646669

• Inchi： 1S/C19H15N/c1-3-7-16(8-4-1)15-20-19-13-11-18(12-14-19)17-9-5-2-6-10-17/h1-15H/b20-15+
• InChI Key： WXZIDPUAURHXQI-HMMYKYKNSA-N
• SMILES： N(=C/C1C=CC=CC=1)\C1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 257.12055
• Monoisotopic Mass: 257.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 12.4Ų

Experimental Properties

• PSA: 12.36
• LogP: 5.10420